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Compound of Interest

Compound Name: m-PEG2-Amine

Cat. No.: B1677425

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for m-PEG2-Amine (CAS No. 31576-51-9). The information is compiled from
various safety data sheets (SDS) to ensure a thorough understanding of the potential hazards
and the necessary precautions for safe laboratory use. This document is intended to
supplement, not replace, institutional safety protocols and standard operating procedures.

Chemical Identification and Properties

m-PEG2-Amine, also known as 2-(2-Methoxyethoxy)ethanamine, is a hydrophilic PEG linker
containing a terminal amino group. Its structure facilitates the modification of molecules to
increase their solubility in aqueous media, making it a valuable tool in drug delivery,
nanotechnology, and bioconjugation.[1][2]
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Identifier Value

Chemical Name 2-(2-Methoxyethoxy)ethanamine[3]

m-PEG2-Amine, 1-(2-Aminoethoxy)-2-

Synonyms methoxyethane, Di(ethylene glycol) methyl ether
amine[3]

CAS Number 31576-51-9[3]

Molecular Formula C5H13NO2[3]

Molecular Weight 119.16 g/mol [3]

Hazard Identification and Classification

The hazard classification for m-PEG2-Amine can vary between suppliers. It is crucial to
consult the specific SDS for the product in use. A summary of GHS classifications found is
presented below.

Hazard Class GHS Classification Source
Acute Oral Toxicity Category 4 [3]
Acute Aquatic Toxicity Category 1 [3]
Chronic Aquatic Toxicity Category 1 [3]

Some suppliers classify m-PEG derivatives as not a hazardous substance or mixture.[4][5]
However, it is prudent to handle the compound with care, assuming potential hazards in the
absence of comprehensive toxicological data.

Hazard Statements:
e H302: Harmful if swallowed.[3]

e H410: Very toxic to aquatic life with long lasting effects.[3]

Precautionary Measures and Safe Handling
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Adherence to proper handling protocols is essential to minimize risk when working with m-
PEG2-Amine. A generalized workflow for safe handling is depicted below.

Conduct Risk Assessment

'

Review Safety Data Sheet

'

Ensure Proper Training

Prepdgration

Proceed to Handling

'

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

l

Use in a Well-Ventilated Area
(e.g., Fume Hood)

l

Avoid Ingestion, Inhalation,
and Skin/Eye Contact

Hangling

Handling Complete

'

Wash Hands Thoroughly

'

Clean Work Area

'

Dispose of Waste Properly

Post-Handling

Figure 1: General Safe Handling Workflow
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Caption: Figure 1: General Safe Handling Workflow.
Personal Protective Equipment (PPE):

o Eye/Face Protection: Use chemical safety goggles or glasses that are tested and approved
under appropriate government standards such as NIOSH (US) or EN 166 (EU).[4]

o Skin Protection: Handle with gloves. Gloves must be inspected prior to use. Use proper
glove removal technique to avoid skin contact. Wash and dry hands after handling.[4]

o Respiratory Protection: A system of local and/or general exhaust is recommended. If risk of
inhalation is present, use a NIOSH-approved respirator.[6]

First Aid Measures

In case of exposure, follow these first aid measures and seek medical attention.

Exposure Route First Aid Measures Source

If swallowed, call a poison

center or doctor if you feel
Ingestion unwell. Rinse mouth. Never

give anything by mouth to an

unconscious person.[3][4]

Move person into fresh air. If
Inhalation not breathing, give artificial

respiration.[4]

Wash off with soap and plenty
Skin Contact of water. Remove

contaminated clothing.[4]

Flush eyes with water as a

precaution. Remove contact
Eye Contact )

lenses if present and easy to

do. Continue rinsing.[3][4]
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Storage and Disposal

Storage:
e Store in a cool, dry, and well-ventilated area.[6]

o Keep container tightly closed. Some sources recommend storage at -20°C for long-term
stability.[2][6]

e Protect from moisture and light.[7][8]

» Store away from incompatible materials such as strong oxidizing agents.[5]
Disposal:

» Dispose of contents and container to an approved waste disposal plant.[3]
e Do not let the product enter drains.[9]

» Disposal should be in accordance with local, state, and federal regulations.

Toxicological and Ecological Information

Detailed toxicological studies for m-PEG2-Amine are limited. The chemical, physical, and
toxicological properties have not been thoroughly investigated.[5]

Quantitative Toxicity Data:

» No specific LD50 or LC50 data is readily available in the reviewed safety data sheets.
Ecological Information:

« m-PEG2-Amine is classified as very toxic to aquatic life with long-lasting effects.[3]

e Avoid release to the environment and collect any spillage.[3]

Experimental Protocol: A Generalized Safety
Assessment Workflow
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While specific experimental safety protocols for m-PEG2-Amine are not published, a general
workflow for the safety assessment of a chemical compound is outlined below. This logical
diagram illustrates the typical progression of a toxicological evaluation.

Physicochemical Characterization

:

In Silico Toxicity Prediction

:

In Vitro Cytotoxicity Assays

:

In Vitro Genotoxicity Assays

:

In Vivo Acute Toxicity Studies

:

Sub-chronic and Chronic Toxicity Studies

:

Risk Assessment and
Exposure Limit Determination

Figure 2: Generalized Chemical Safety Assessment Workflow

Click to download full resolution via product page

Caption: Figure 2: Generalized Chemical Safety Assessment Workflow.
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This guide is intended for informational purposes only and is based on publicly available safety
data sheets. Researchers are strongly encouraged to consult the specific SDS provided by
their supplier and to follow all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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